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Compound Focus: Desoxycarbadox-D3

CAS No.: 1448350-02-4

Cat. No.: S913387

The table below summarizes the key identifying information and hazards of Desoxycarbadox-D3 gathered

from safety datasheets [1] [2].

Property Description

CAS Number 1448350-02-4 [1] [3] [2]

Molecular Formula C;;H;D3N4O, [1] [3]

Molecular Weight 233.24 g/mol [1] [3] [2]

GHS Hazard GHSO02 (Flammable), GHS07 (Warning), GHS08 (Health Hazard) [1]

Codes

Signal Word Danger [1] [2]

Hazard H228 (Flammable solid), H302 (Harmful if swallowed), H350 (May cause cancer)
Statements [1]

Research Context & Handling Precautions

Understanding the compound's use and handling requirements is crucial for developing safe procedures.

© 2026 Smolecule. All rights reserved. 1/4 Tech Support


https://www.smolecule.com/products/s913387?utm_src=pdf-body
https://www.smolecule.com/products/s913387?utm_src=pdf-interest
https://www.smolecule.com/products/s913387?utm_src=pdf-body
https://www.chemsrc.com/en/cas/1448350-02-4_1555820.html
https://www.hpc-standards.us/shop/ReferenceMaterials/Stableisotopelabeledcompounds/D3Desoxycarbadox.htm
https://www.chemsrc.com/en/cas/1448350-02-4_1555820.html
https://www.medchemexpress.com/desoxycarbadox-d3.html?srsltid=AfmBOoqYJGAQvSpr0rcUwLymUiBGAP2IPvSyQG34BBoSX4jFyPuYm4HN
https://www.hpc-standards.us/shop/ReferenceMaterials/Stableisotopelabeledcompounds/D3Desoxycarbadox.htm
https://www.chemsrc.com/en/cas/1448350-02-4_1555820.html
https://www.medchemexpress.com/desoxycarbadox-d3.html?srsltid=AfmBOoqYJGAQvSpr0rcUwLymUiBGAP2IPvSyQG34BBoSX4jFyPuYm4HN
https://www.chemsrc.com/en/cas/1448350-02-4_1555820.html
https://www.medchemexpress.com/desoxycarbadox-d3.html?srsltid=AfmBOoqYJGAQvSpr0rcUwLymUiBGAP2IPvSyQG34BBoSX4jFyPuYm4HN
https://www.hpc-standards.us/shop/ReferenceMaterials/Stableisotopelabeledcompounds/D3Desoxycarbadox.htm
https://www.chemsrc.com/en/cas/1448350-02-4_1555820.html
https://www.chemsrc.com/en/cas/1448350-02-4_1555820.html
https://www.hpc-standards.us/shop/ReferenceMaterials/Stableisotopelabeledcompounds/D3Desoxycarbadox.htm
https://www.chemsrc.com/en/cas/1448350-02-4_1555820.html
https://www.smolecule.com/products/s913387?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Root Cause Analysis & Performance Maximization

S m O | e C u | e Specifications & Pricing

e Research Application: Desoxycarbadox-D3 is a deuterium-labeled version of Desoxycarbadox,
which is a metabolite of the antibiotic Carbadox. It is used for research only as a tracer or an internal
standard for quantitative analysis (e.g., in LC-MS) [1] [3].

¢ Physical Form and Storage: It may be supplied as a solid or as a solution in acetonitrile [3] [2]. The
solid should be stored in a cool, sealed container away from moisture and light [3]. Solutions in
acetonitrile are highly flammable and should be stored at 4°C [2].

o Safe Handling Practices:

o Personal Protective Equipment (PPE): Wear a complete suit of protective clothing, gloves,
eye or face protection, and consider respiratory protection [2].

o Control Measures: Handle in accordance with good industrial hygiene and safety practice. Use
adequate ventilation and avoid all sources of ignition, as the compound or its solutions are
highly flammable [1] [2].

Framework for Developing a Disposal Protocol

Since explicit disposal methods are not available, the following workflow outlines the logical steps for

determining a safe disposal process based on the identified hazards and standard laboratory practices.
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The critical steps in the diagram are explained below:

¢ Review Safety Data Sheets (SDS): The first step is to consult the Material Safety Data Sheet
(MSDS) for Desoxycarbadox-D3, which is available from suppliers [1] [2]. You must also review the
SDS for any solvent used (e.g., acetonitrile, which is highly flammable and toxic [2]).

¢ Identify All Hazards: Consolidate information from all SDS documents. Desoxycarbadox-D3 is
classified as flammable, harmful if swallowed, and may cause cancer [1]. The parent compound
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Carbadox is a mutagen [4], and its metabolites can persist in the environment [5], indicating that
environmental release must be prevented.

¢ Consult Institutional Protocols: Disposal must comply with local, regional, national, and
international regulations [2]. You must contact your institution's Environmental Health and Safety
(EH&S) Department for specific, mandatory protocols.

e Deactivate or Package for Disposal: Your EH&S department or waste handler will specify whether
the waste needs to be deactivated or can be directly packaged. Waste should be clearly labeled and
placed in a suitable, sealed container.

¢ Engage Licensed Waste Handler: Ultimate disposal must be performed by contracting a licensed,
professional waste disposal company to ensure safe and legal destruction [2].

Frequently Asked Questions

e Can I dispose of Desoxycarbadox-D3 down the sink or in the regular trash? Neo. Given its
hazardous classification (flammable, toxic, potentially carcinogenic) and potential environmental

persistence, it must never be disposed of via sink or regular trash [1] [5] [2].

e What is the most critical safety precaution when handling Desoxycarbadox-D3? The primary
precautions are avoiding ingestion, inhalation, and skin contact due to its toxicity and carcinogenic
potential. If it is in a solution with acetonitrile, the high flammability of the solvent becomes a major

additional concern, requiring strict avoidance of ignition sources [1] [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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